1-[3-(2,6-dimethoxyphenoxy)propyl]piperazine hydrochloride

• IUPAC Name: 1-[3-(2,6-dimethoxyphenoxy)propyl]piperazine;hydrochloride
• InChI: InChI=1S/C15H24N2O3.ClH/c1-18-13-5-3-6-14(19-2)15(13)20-12-4-9-17-10-7-16-8-11-17;/h3,5-6,16H,4,7-12H2,1-2H3;1H
• InChI Key: SIDVKQFTPCLRQP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)OCCCN2CCNCC2.Cl
• Molecular Formula: C15H25ClN2O3
• Molecular Weight: 316.82 g/mol

Description

1-[3-(2,6-dimethoxyphenoxy)propyl]piperazine hydrochloride, commonly known as DMPP, is a chemical compound that has been widely used in scientific research. It is a piperazine derivative that has been synthesized for its potential applications in studying the central nervous system (CNS) and other biological systems.

Mechanism of Action

The mechanism of action of DMPP involves its binding to the sigma-1 receptor, which leads to the activation of various downstream signaling pathways. This activation can result in the modulation of neurotransmitter release, ion channel function, and intracellular calcium homeostasis. Additionally, DMPP has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
DMPP has been shown to have various biochemical and physiological effects in both in vitro and in vivo studies. It has been shown to enhance the release of various neurotransmitters such as dopamine, serotonin, and acetylcholine. DMPP has also been shown to modulate the function of various ion channels such as the NMDA receptor and the voltage-gated calcium channel. Additionally, DMPP has been shown to have neuroprotective effects against various insults such as oxidative stress and ischemia.

Advantages and Limitations for Lab Experiments

DMPP has several advantages as a research tool. It is a potent and selective agonist of the sigma-1 receptor, which makes it a valuable tool for studying the role of this receptor in various biological processes. DMPP is also relatively easy to synthesize and purify, which makes it readily available for research purposes. However, DMPP also has some limitations. It has been shown to have off-target effects on other receptors such as the dopamine D2 receptor, which may complicate its use in certain experiments. Additionally, DMPP has limited water solubility, which may limit its use in certain in vitro assays.

Future Directions

There are several future directions for research on DMPP. One direction is to further elucidate the mechanism of action of DMPP on the sigma-1 receptor and other biological targets. Another direction is to investigate the potential therapeutic applications of DMPP in various 1-[3-(2,6-dimethoxyphenoxy)propyl]piperazine hydrochloride disorders such as depression, schizophrenia, and Alzheimer's disease. Additionally, there is a need for the development of more water-soluble analogs of DMPP that can be used in a wider range of in vitro assays.

Synthesis Methods

DMPP can be synthesized through a multi-step process that involves the reaction of piperazine with 2,6-dimethoxyphenol and propylene oxide. The resulting product can be purified through recrystallization and characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

DMPP has been used extensively in scientific research as a tool to study the 1-[3-(2,6-dimethoxyphenoxy)propyl]piperazine hydrochloride and other biological systems. It has been shown to act as a potent agonist of the sigma-1 receptor, a protein that is involved in various physiological processes such as pain perception, mood regulation, and neuroprotection. DMPP has also been used to study the effects of sigma-1 receptor activation on neurotransmitter release, ion channel function, and intracellular signaling pathways.